2-(7-methoxy-5-(thiophen-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

• IUPAC Name: 2-(7-methoxy-5-thiophen-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• InChI: InChI=1S/C21H18N2O3S/c1-25-19-8-4-6-15-17-11-16(14-5-2-3-7-18(14)24)22-23(17)21(26-20(15)19)13-9-10-27-12-13/h2-10,12,17,21,24H,11H2,1H3
• InChI Key: CRLFOUQLXKEVAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CC=C4O)C5=CSC=C5
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a methoxy group (-OCH3), a thiophenyl group (a five-membered ring containing four carbon atoms and a sulfur atom), and a benzo[e]pyrazolo[1,5-c][1,3]oxazin ring system. This type of complex ring system is often found in biologically active compounds, including drugs and natural products.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzo[e]pyrazolo[1,5-c][1,3]oxazin ring system suggests that the compound may have a planar structure, which is common for aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the methoxy group might increase its solubility in organic solvents, while the aromatic ring systems could contribute to its stability.

Scientific Research Applications

Antimicrobial Applications

Thiophene derivatives have been reported to exhibit significant antimicrobial properties. .

Anti-inflammatory and Analgesic Properties

These compounds also show promise in the treatment of inflammation and pain. .

Antitumor Activity

Research has indicated that thiophene derivatives can have antitumor activity. .

Material Science Applications

Beyond medicinal chemistry, thiophene-containing compounds have applications in material science . .

Corrosion Inhibition

In industrial applications, these molecules can serve as corrosion inhibitors . .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Compounds with similar structures have been found to inhibit enzymes like CDK2, a protein kinase involved in cell cycle regulation.

Safety and Hazards

The safety and hazards of this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to make accurate predictions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and assessment of its safety profile.